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Compound of Interest

Compound Name: TRITA

Cat. No.: B3265239

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential safety and logistical information for the disposal
of TRITA, chemically identified as 2,2',2”,2"-(1,4,7,10-tetraazacyclotridecane-1,4,7,10-
tetrayl)tetraacetic acid (CAS Number: 60239-20-5).

While a specific Safety Data Sheet (SDS) for TRITA is not readily available, data from
structurally similar compounds, such as ethylenediaminetetraacetic acid (EDTA) and its salts,
provide guidance on potential hazards and necessary precautions.[1][2][3][4] These related
compounds are typically categorized as irritants.

Essential Safety Information

Potential Hazards:

Based on data for analogous compounds, TRITA should be handled as a substance that may
cause skin irritation, serious eye irritation, and respiratory tract irritation.[2][4]

Personal Protective Equipment (PPE):

When handling TRITA, appropriate personal protective equipment should be worn. This
includes:

o Eye Protection: Safety glasses with side shields or goggles.
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» Hand Protection: Compatible chemical-resistant gloves.

» Skin and Body Protection: A lab coat and, if necessary, additional protective clothing to
prevent skin contact.

Handling Precautions:

e Avoid breathing dust.

e Wash hands thoroughly after handling.

» Ensure adequate ventilation in the work area.

Spill and Disposal Procedures

In the event of a spill, the area should be evacuated, and the spilled material should be
carefully swept up or absorbed to avoid generating dust. The collected material should then be
placed in a suitable, sealed container for disposal.

The proper disposal of TRITA, as with any laboratory chemical, must adhere to federal, state,
and local environmental regulations. Chemical waste should not be mixed with other waste and
should be stored in its original container or a clearly labeled, compatible container.

General Disposal Steps:

o Containerization: Place TRITA waste in a clearly labeled, leak-proof container. Ensure the
container is compatible with the chemical.

o Labeling: The container must be labeled with the full chemical name ("TRITA" and
"2,2',2",2"-(1,4,7,10-tetraazacyclotridecane-1,4,7,10-tetrayl)tetraacetic acid") and any known
hazard warnings.

e Segregation: Store the waste container in a designated, well-ventilated area, segregated
from incompatible materials.

» Waste Collection: Arrange for collection by a licensed hazardous waste disposal company.
Do not dispose of TRITA down the drain or in regular trash.[3]
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Hazard Summary of Structurally Similar Compounds

The following table summarizes the known hazards of compounds structurally related to
TRITA, providing a basis for safe handling and disposal protocols.

Compound CAS Number Known Hazards
Ethylenediaminetetraacetic 60.00.4 Causes serious eye irritation.
acid (EDTA) [4]

o May cause eye, skin, and
EDTA, disodium salt 139-33-3 ) S
respiratory tract irritation.

Experimental Protocols Cited

No specific experimental protocols for the disposal of TRITA were found in the reviewed
literature. The disposal procedures outlined above are based on general best practices for
laboratory chemical waste management.

TRITA Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of TRITA in a
laboratory setting.
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Preparation ‘Waste Handling Disposal

Wear Appropriate PPE Collect TRITA Waste Place in Labeled, Sealed Cl)n'aine)—b(segregate from Incompatible Waste Store in Designated Waste Area Arrange for Professional Disposal

Prohibited Actions

Do Not Dispose in Regular Trash

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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